Cas no 457639-26-8 (2,5-Dimethyl Celecoxib)

2,5-Dimethyl Celecoxib is a structural analog of Celecoxib, a selective cyclooxygenase-2 (COX-2) inhibitor. This modified derivative incorporates methyl groups at the 2- and 5-positions of the phenyl ring, potentially enhancing its pharmacokinetic and pharmacodynamic properties. The compound retains COX-2 selectivity, which may contribute to reduced gastrointestinal side effects compared to non-selective NSAIDs. Its structural modifications could improve metabolic stability, bioavailability, or binding affinity, making it a candidate for further pharmacological investigation. 2,5-Dimethyl Celecoxib is primarily used in research settings to explore structure-activity relationships and optimize anti-inflammatory, analgesic, and antipyretic effects while minimizing adverse reactions. It serves as a valuable tool for studying COX-2 inhibition mechanisms.

2,5-Dimethyl Celecoxib structure

Product Name:2,5-Dimethyl Celecoxib

CAS No:457639-26-8

MF:C₁₈H₁₆F₃N₃O₂S

MW:395.398753166199

CID:1063675

PubChem ID:329755121

Update Time:2025-05-28

2,5-Dimethyl Celecoxib Chemical and Physical Properties

Names and Identifiers

- 2,5-Dimethyl Celecoxib
- 2,5-Dimethyl-celecoxib
- 2,5-Dimethylcelecoxib 4-[5-(2,5-dimethylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]-benzenesulfonamide
- 2,5-Dimethyl-celecoxib DMC
- Dimethylcelecoxib, 2,5-
- 4-[5-(2,5-dimethylphenyl)-3-(trifluoromethyl)pyrazol-1-yl]benzenesulfonamide
- 4-[5-(2,5-dimethylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]-benzenesulfonamide
- 4-[5-(2,5-Dimethylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide
- 2,5-Dimethylcelecoxib
- 2,5-Dimethylcelecoxib 100 microg/mL in Acetonitrile
- CS-W011711
- CCG-357033
- HB3717
- Dimethyl Celecoxib
- STL56MF6TH
- SCHEMBL2228663
- TS-08830
- 2,5-DimethylCelecoxib-d4
- CHEMBL2163630
- 2,5-Dimethyl-celecoxib, >=98% (HPLC)
- NTFOSUUWGCDXEF-UHFFFAOYSA-N
- Benzenesulfonamide, 4-[5-(2,5-dimethylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]-
- DTXSID00196614
- BCP08101
- AKOS027475480
- 457639-26-8
- 2,5-Dimethyl-celecoxib, VETRANAL(TM), analytical standard
- NCGC00485044-01
- C18H16F3N3O2S
- HY-W010995
- 4-(5-(2,5-Dimethylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)benzenesulfonamide
- Benzenesulfonamide, 4-[5-(2,5-dimethylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]-; 4-[5-(2,5-Dimethylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide
- 2,5-dimethyl Celecoxib, DMC
- MDL： MFCD19443858
- Inchi： 1S/C18H16F3N3O2S/c1-11-3-4-12(2)15(9-11)16-10-17(18(19,20)21)23-24(16)13-5-7-14(8-6-13)27(22,25)26/h3-10H,1-2H3,(H2,22,25,26)
- InChI Key： NTFOSUUWGCDXEF-UHFFFAOYSA-N
- SMILES： S(C1C=CC(=CC=1)N1C(=CC(C(F)(F)F)=N1)C1C=C(C)C=CC=1C)(N)(=O)=O

Computed Properties

Exact Mass: 395.09200
Monoisotopic Mass: 395.09153242g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 27
Rotatable Bond Count: 4
Complexity: 614
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 86.4Å²

Experimental Properties

Density: 1.40±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Insuluble (6.7E-3 g/L) (25 ºC),
PSA: 86.36000
LogP: 5.60340

2,5-Dimethyl Celecoxib Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H301
Warning Statement： P301+P310
Hazardous Material transportation number：UN 2811 6.1 / PGIII
WGK Germany：3
Hazard Category Code： 25
Safety Instruction： 45
Hazardous Material Identification：
Storage Condition：2-8°C

2,5-Dimethyl Celecoxib Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM331388-100mg	4-(5-(2,5-Dimethylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)benzenesulfonamide	457639-26-8	95%+	100mg	$780	2021-06-16
Chemenu	CM331388-250mg	4-(5-(2,5-Dimethylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)benzenesulfonamide	457639-26-8	95%+	250mg	$1300	2021-06-16
Axon Medchem	2496-10 mg	2,5-Dimethylcelecoxib	457639-26-8	100%	10mg	€75.00	2023-07-10
Axon Medchem	2496-50 mg	2,5-Dimethylcelecoxib	457639-26-8	100%	50mg	€225.00	2023-07-10
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci74890-5mg	2,5-dimethyl Celecoxib	457639-26-8	98%	5mg	￥588.00	2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci74890-10mg	2,5-dimethyl Celecoxib	457639-26-8	98%	10mg	￥1043.00	2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci74890-25mg	2,5-dimethyl Celecoxib	457639-26-8	98%	25mg	￥2060.00	2022-04-26
TRC	D470890-25mg	2,5-Dimethyl Celecoxib	457639-26-8		25mg	$ 216.00	2023-09-07
TRC	D470890-250mg	2,5-Dimethyl Celecoxib	457639-26-8		250mg	$ 1671.00	2023-09-07
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R023713-25mg	2,5-Dimethyl Celecoxib	457639-26-8	98%	25mg	￥3654	2024-05-23